Cas no 23569-17-7 (Pyridine,4-(1,1-dimethylethyl)-, 1-oxide)

• Product name: Pyridine,4-(1,1-dimethylethyl)-, 1-oxide
• CAS No: 23569-17-7
• MF: C₉H₁₃NO
• MW: 151.205622434616
• MDL: MFCD00082431
• CID: 262278
• PubChem ID: 141039

Pyridine,4-(1,1-dimethylethyl)-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Pyridine,4-(1,1-dimethylethyl)-, 1-oxide
• 4-TERT-BUTYLPYRIDINE 1-OXIDE
• 4-t-Butylpyridine-N-oxide
• 23569-17-7
• 4-t-Butyl pyridine, 1-oxide
• 4-tert-Butylpyridine1-oxide
• 4-tert-butyl-1-oxypyridine
• B6158
• 4-t-Butyl-pyridine N-oxide
• AC-907/25014260
• SCHEMBL803115
• 4-tert-butyl-1-oxidopyridin-1-ium
• J-400655
• CMFQXPIZAKBRCG-UHFFFAOYSA-N
• MFCD00082431
• 4-tert-Butylpyridine-N-Oxide
• 4-(tert-butyl)pyridine N-oxide
• YAA56917
• F71835
• 4-tert-butylpyridine N-oxide
• AKOS006272132
• 4-t-butylpyridine N-oxide
• Pyridine, 4-(1,1-dimethylethyl)-, 1-oxide
• Pyridine,4-(1,1-dimethylethyl)-,1-oxide
• 4-(tert-Butyl)pyridine 1-Oxide
• 4-tert-Butyl-pyridine 1-oxide
• 4-TERT-BUTYLPYRIDIN-1-IUM-1-OLATE

• MDL： MFCD00082431
• Inchi： InChI=1S/C9H13NO/c1-9(2,3)8-4-6-10(11)7-5-8/h4-7H,1-3H3
• InChI Key： CMFQXPIZAKBRCG-UHFFFAOYSA-N
• SMILES： CC(C)(C)C1=CC=[N+](C=C1)[O-]

Computed Properties

• Exact Mass: 151.09979
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 25.5Ų

Experimental Properties

• PSA: 26.94

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinium derivatives